Cas no 65132-79-8 (Propanedioic acid, methylene-, ethyl methyl ester)
65132-79-8 structure
Product Name:Propanedioic acid, methylene-, ethyl methyl ester
CAS No:65132-79-8
MF:C7H10O4
MW:158.151902675629
CID:389341
PubChem ID:12548517
Update Time:2025-04-19
Propanedioic acid, methylene-, ethyl methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, methylene-, ethyl methyl ester
- 1-O-ethyl 3-O-methyl 2-methylidenepropanedioate
- SCHEMBL6657389
- ROEJTVNKSSSJHI-UHFFFAOYSA-N
- 65132-79-8
- propanedioic acid, 2-methylene-, ethyl methyl ester
- DTXSID40502159
- ethyl methyl methylidenepropanedioate
-
- Inchi: 1S/C7H10O4/c1-4-11-7(9)5(2)6(8)10-3/h2,4H2,1,3H3
- InChI Key: ROEJTVNKSSSJHI-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C(=O)OC)=O)CC
Computed Properties
- Exact Mass: 158.05790880g/mol
- Monoisotopic Mass: 158.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.6Ų
Propanedioic acid, methylene-, ethyl methyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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